- Tricyclic 1,5-naphthyridinone oxabicyclooctane-linked novel bacterial topoisomerase inhibitors as broad-spectrum antibacterial agents-SAR of left-hand-side moiety, Bioorganic & Medicinal Chemistry Letters, 2015, 25(9), 1831-1835
Cas no 915976-85-1 (8-Bromo-7-chloro-2-methoxy-1,5naphthyridine-)
915976-85-1 structure
Product Name:8-Bromo-7-chloro-2-methoxy-1,5naphthyridine-
CAS No:915976-85-1
MF:C9H6BrClN2O
MW:273.513740062714
CID:2125827
PubChem ID:51358223
Update Time:2024-12-09
8-Bromo-7-chloro-2-methoxy-1,5naphthyridine- Chemical and Physical Properties
Names and Identifiers
-
- 8-bromo-7-chloro-2-methoxy-1,5-naphthyridine
- 8-Bromo-7-chloro-2-methoxy-[1,5]naphthyridine
- 8-Bromo-7-chloro-2-methoxy-1,5-naphthyridine (ACI)
- 4-Bromo-3-chloro-6-methoxy-1,5-naphthyridine
- 915976-85-1
- AKOS015892442
- SCHEMBL1075499
- 1,5-Naphthyridine, 8-bromo-7-chloro-2-methoxy-
- CS-0131395
- 8-Bromo-7-chloro-2-(methyloxy)-1,5-naphthyridine
- DB-342093
- E80497
- XZFOYBCRHMSKFH-UHFFFAOYSA-N
- 8-Bromo-7-chloro-2-methoxy-1,5naphthyridine-
-
- Inchi： 1S/C9H6BrClN2O/c1-14-7-3-2-6-9(13-7)8(10)5(11)4-12-6/h2-4H,1H3
- InChI Key： XZFOYBCRHMSKFH-UHFFFAOYSA-N
- SMILES： ClC1C(Br)=C2C(C=CC(OC)=N2)=NC=1
Computed Properties
- Exact Mass: 271.93520g/mol
- Monoisotopic Mass: 271.93520g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 35Ų
8-Bromo-7-chloro-2-methoxy-1,5naphthyridine- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0131395-100mg |
8-Bromo-7-chloro-2-methoxy-1,5-naphthyridine |
915976-85-1 | 100mg |
$205.0 | 2022-04-26 | ||
| ChemScence | CS-0131395-250mg |
8-Bromo-7-chloro-2-methoxy-1,5-naphthyridine |
915976-85-1 | 250mg |
$350.0 | 2022-04-26 | ||
| TRC | B994263-10mg |
8-Bromo-7-chloro-2-methoxy-[1,5]naphthyridine- |
915976-85-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B994263-50mg |
8-Bromo-7-chloro-2-methoxy-[1,5]naphthyridine- |
915976-85-1 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | B994263-100mg |
8-Bromo-7-chloro-2-methoxy-[1,5]naphthyridine- |
915976-85-1 | 100mg |
$ 320.00 | 2022-06-06 | ||
| Chemenu | CM234323-1g |
8-Bromo-7-chloro-2-methoxy-1,5-naphthyridine |
915976-85-1 | 97% | 1g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | Y1264950-100mg |
1,5-Naphthyridine, 8-bromo-7-chloro-2-methoxy- |
915976-85-1 | 97% | 100mg |
$225 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1264950-250mg |
1,5-Naphthyridine, 8-bromo-7-chloro-2-methoxy- |
915976-85-1 | 97% | 250mg |
$355 | 2024-06-06 | |
| Aaron | AR00IHH7-100mg |
1,5-Naphthyridine, 8-bromo-7-chloro-2-methoxy- |
915976-85-1 | 97% | 100mg |
$184.00 | 2025-02-12 | |
| Aaron | AR00IHH7-250mg |
1,5-Naphthyridine, 8-bromo-7-chloro-2-methoxy- |
915976-85-1 | 97% | 250mg |
$307.00 | 2025-02-12 |
8-Bromo-7-chloro-2-methoxy-1,5naphthyridine- Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Diphenyl ether ; 250 °C
2.1 Reagents: Chlorosuccinimide Solvents: Acetic acid
3.1 Reagents: Phosphorus tribromide Solvents: Dimethylformamide ; 0 °C
2.1 Reagents: Chlorosuccinimide Solvents: Acetic acid
3.1 Reagents: Phosphorus tribromide Solvents: Dimethylformamide ; 0 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Phosphorus tribromide Solvents: Dimethylformamide ; 0 °C
Reference
- Tricyclic 1,5-naphthyridinone oxabicyclooctane-linked novel bacterial topoisomerase inhibitors as broad-spectrum antibacterial agents-SAR of left-hand-side moiety, Bioorganic & Medicinal Chemistry Letters, 2015, 25(9), 1831-1835
Production Method 3
Reaction Conditions
1.1 Reagents: Chlorosuccinimide Solvents: Acetic acid
2.1 Reagents: Phosphorus tribromide Solvents: Dimethylformamide ; 0 °C
2.1 Reagents: Phosphorus tribromide Solvents: Dimethylformamide ; 0 °C
Reference
- Tricyclic 1,5-naphthyridinone oxabicyclooctane-linked novel bacterial topoisomerase inhibitors as broad-spectrum antibacterial agents-SAR of left-hand-side moiety, Bioorganic & Medicinal Chemistry Letters, 2015, 25(9), 1831-1835
Production Method 4
Reaction Conditions
1.1 Solvents: Ethanol ; reflux
2.1 Solvents: Diphenyl ether ; 250 °C
3.1 Reagents: Chlorosuccinimide Solvents: Acetic acid
4.1 Reagents: Phosphorus tribromide Solvents: Dimethylformamide ; 0 °C
2.1 Solvents: Diphenyl ether ; 250 °C
3.1 Reagents: Chlorosuccinimide Solvents: Acetic acid
4.1 Reagents: Phosphorus tribromide Solvents: Dimethylformamide ; 0 °C
Reference
- Tricyclic 1,5-naphthyridinone oxabicyclooctane-linked novel bacterial topoisomerase inhibitors as broad-spectrum antibacterial agents-SAR of left-hand-side moiety, Bioorganic & Medicinal Chemistry Letters, 2015, 25(9), 1831-1835
Production Method 5
Reaction Conditions
1.1 Reagents: Calcium chloride Catalysts: Iron Solvents: Ethanol
2.1 Solvents: Ethanol ; reflux
3.1 Solvents: Diphenyl ether ; 250 °C
4.1 Reagents: Chlorosuccinimide Solvents: Acetic acid
5.1 Reagents: Phosphorus tribromide Solvents: Dimethylformamide ; 0 °C
2.1 Solvents: Ethanol ; reflux
3.1 Solvents: Diphenyl ether ; 250 °C
4.1 Reagents: Chlorosuccinimide Solvents: Acetic acid
5.1 Reagents: Phosphorus tribromide Solvents: Dimethylformamide ; 0 °C
Reference
- Tricyclic 1,5-naphthyridinone oxabicyclooctane-linked novel bacterial topoisomerase inhibitors as broad-spectrum antibacterial agents-SAR of left-hand-side moiety, Bioorganic & Medicinal Chemistry Letters, 2015, 25(9), 1831-1835
8-Bromo-7-chloro-2-methoxy-1,5naphthyridine- Raw materials
- 2,2-dimethyl-1,3-dioxane-4,6-dione
- 2-Methoxy-5-nitropyridine
- 6-methoxypyridin-3-amine
- 3-Chloro-6-methoxy-1,5naphthyridin-4-ol
- 6-Methoxy-1,5-naphthyridin-4-ol
- 5-{(6-Methoxy-3-pyridinyl)aminomethylene}-2,2-dimethyl-1,3-dioxane-4,6-dione
8-Bromo-7-chloro-2-methoxy-1,5naphthyridine- Preparation Products
8-Bromo-7-chloro-2-methoxy-1,5naphthyridine- Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
915976-85-1 (8-Bromo-7-chloro-2-methoxy-1,5naphthyridine-) Related Products
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- 2065250-12-4(8-Bromo-7-chloro-2-methoxy-3-methyl-[1,5]naphthyridine)
- 851607-27-7(5-bromo-4-chloro-2-methoxy-pyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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